5-(2-(tert-butyl)-3-(1H-pyrrol-1-yl)-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-5-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 5-(2-tert-butyl-3-pyrrol-1-yl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonyl)-1H-pyridin-2-one
• InChI: InChI=1S/C19H21N5O2/c1-19(2,3)24-17(22-8-4-5-9-22)14-11-23(12-15(14)21-24)18(26)13-6-7-16(25)20-10-13/h4-10H,11-12H2,1-3H3,(H,20,25)
• InChI Key: HATSDLXQRXRTFS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CN(CC2=N1)C(=O)C3=CNC(=O)C=C3)N4C=CC=C4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• CAS No.: 1251706-63-4

Description

5-(2-(tert-butyl)-3-(1H-pyrrol-1-yl)-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-5-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.41. The purity is usually 95%.
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Scientific Research Applications

Molecular Structures and Aggregation

Studies on similar pyrazole and pyridine derivatives have shown that minor modifications to the chemical structure can significantly affect their molecular conformation and supramolecular aggregation. For instance, research on hydrogen-bonded chains of rings in certain pyrazole derivatives highlights the importance of understanding these molecular interactions for designing materials with specific properties (Trilleras et al., 2008). These insights could be relevant for applications in molecular electronics or pharmacophore design.

Photophysical Properties

The study of mechanoluminescent and efficient white OLEDs using Pt(II) phosphors bearing pyrazolate chelates, including those with tert-butyl and pyridine groups, provides an example of how these compounds can be used in developing advanced materials for optoelectronic applications. The research demonstrates their potential in organic light-emitting diodes (OLEDs) due to their luminescent properties (Huang et al., 2013).

Catalytic and Biological Applications

Complexes involving pyrazole and pyridine ligands have been studied for their catalytic activities and biological sensing capabilities. For example, iron complexes showing unusual thermal and photochemical spin-state transitions highlight the potential of these compounds in catalysis and as sensors (Halcrow, 2005). Similarly, the synthesis and structure of Ru(II) isomeric complexes containing trpy and Hbpp ligands indicate their use in redox reactions, which could be relevant for drug development or environmental remediation efforts (Sens et al., 2003).